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Compound of Interest

Compound Name: Cyromazine-13C3

Cat. No.: B3340027 Get Quote

For Immediate Release

Researchers and laboratory personnel handling Cyromazine-13C3 are advised to adhere to

stringent disposal protocols to ensure environmental safety and regulatory compliance. This

guide provides essential, step-by-step procedures for the proper management and disposal of

Cyromazine-13C3 waste, aligning with best practices for laboratory safety and chemical

handling.

Cyromazine-13C3, a stable isotope-labeled form of the insect growth regulator Cyromazine,

requires careful handling due to its potential environmental impact. While not classified as an

acutely hazardous waste by the US Environmental Protection Agency (EPA), it is toxic to

aquatic life with long-lasting effects, necessitating responsible disposal to prevent

contamination of water systems.[1]

Key Disposal and Safety Information
Proper disposal of Cyromazine-13C3 and its containers is paramount and must be conducted

in accordance with all local, state, and federal regulations.[1][2] The overarching principle is to

prevent the entry of this compound into drains and waterways.[1][3][4]

Quantitative Safety Data
The following table summarizes key toxicological data for Cyromazine, the parent compound of

Cyromazine-13C3. This data underscores the importance of preventing environmental release.
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Parameter Value Species Reference

Aquatic Toxicity

96-hour LC50 >100 mg/L Rainbow Trout [2][5]

96-hour LC50 >90 mg/L Bluegill Sunfish [2]

48-hour EC50 >97.8 mg/L
Daphnia magna

(Water Flea)
[4]

Avian Toxicity

Acute Oral LD50 >1785 mg/kg Bobwhite Quail [5]

Mammalian Toxicity

Acute Oral LD50 3387 mg/kg Rat [5]

Acute Dermal LD50 >3100 mg/kg Rat [5]

Experimental Protocols: Spill Management
In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

environmental contamination.

Minor Dry Spill Protocol
Restrict Access: Immediately cordon off the affected area to prevent personnel from entering.

Personal Protective Equipment (PPE): Don appropriate PPE, including safety glasses with

side shields, chemical-resistant gloves, and a lab coat. If there is a risk of dust generation, a

NIOSH-approved respirator is recommended.

Containment: Gently sweep the spilled solid material, taking care to avoid creating dust.[2][3]

[6]

Collection: Place the collected material into a clearly labeled, sealable waste container

designated for chemical waste.
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Decontamination: Wipe down the spill area with a damp cloth. Dispose of the cloth in the

same labeled waste container.

Waste Disposal: Dispose of the sealed container as hazardous waste through your

institution's environmental health and safety (EHS) office.

Minor Wet Spill Protocol
Restrict Access: Secure the area to prevent further spread or exposure.

PPE: Wear appropriate PPE as outlined for dry spills.

Absorption: Cover the spill with an inert absorbent material, such as vermiculite or sand.

Collection: Carefully scoop or shovel the absorbed material into a labeled, sealable waste

container.[3]

Decontamination: Clean the spill area with soap and water, ensuring that the wastewater

does not enter any drains.[3] Collect the cleaning materials for disposal.

Waste Disposal: Seal the container and dispose of it as hazardous waste via your

institution's EHS office.

Disposal Workflow
The following diagram illustrates the decision-making process for the routine disposal of

Cyromazine-13C3 waste.
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Start: Cyromazine-13C3 Waste Generated

Is the waste contaminated with other hazardous materials?

Segregate and label waste stream according to institutional EHS guidelines.

Yes

Place in a designated, sealed, and clearly labeled hazardous waste container.

No

Is the container full?

Arrange for pickup and disposal by the institutional EHS office.

Yes

Store the container in a designated, secure secondary containment area.

No

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for Cyromazine-13C3 waste disposal.

Regulatory Considerations
Under the Resource Conservation and Recovery Act (RCRA), the EPA regulates the disposal

of pesticides.[7][8] While Cyromazine is not specifically listed as a hazardous waste, state and

local regulations may be more stringent.[9][10] Therefore, it is imperative to consult with your
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institution's EHS department to ensure full compliance with all applicable waste disposal

regulations. The transport of Cyromazine may be regulated as an environmentally hazardous

substance.[6]

By adhering to these guidelines, researchers and laboratory professionals can ensure the safe

and environmentally responsible disposal of Cyromazine-13C3, fostering a culture of safety

and sustainability within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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